Cas no 850242-34-1 (1-{2,5-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}-4-(2-methylphenyl)piperazine)

• Product Name: 1-{2,5-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}-4-(2-methylphenyl)piperazine
• CAS No: 850242-34-1
• MF: C₂₅H₂₇N₅
• MW: 397.515384912491
• CID: 5420465
• Update Time: 2025-06-08

1-{2,5-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}-4-(2-methylphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-7-[4-(2-methylphenyl)piperazin-1-yl]-3-phenylpyrazolo[1,5-a]pyrimidine
• Pyrazolo[1,5-a]pyrimidine, 2,5-dimethyl-7-[4-(2-methylphenyl)-1-piperazinyl]-3-phenyl-
• 1-{2,5-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}-4-(2-methylphenyl)piperazine

• Inchi： 1S/C25H27N5/c1-18-9-7-8-12-22(18)28-13-15-29(16-14-28)23-17-19(2)26-25-24(20(3)27-30(23)25)21-10-5-4-6-11-21/h4-12,17H,13-16H2,1-3H3
• InChI Key： SODPRMSNNMKFJO-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=CC=C3)C(C)=NN1C(N1CCN(C3=CC=CC=C3C)CC1)=CC(C)=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-{2,5-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}-4-(2-methylphenyl)piperazine

Introduction to 1-{2,5-dimethyl-3-phenylpyrazolo[1,5-α]pyrimidin-7-yl}-4-(2-methylphenyl)piperazine (CAS No. 850242-34-1)

1-{2,5-dimethyl-3-phenylpyrazolo[1,5-α]pyrimidin-7-yl}-4-(2-methylphenyl)piperazine, identified by its CAS number 850242-34-1, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule represents a fusion of two distinct pharmacophoric units: the pyrazolo[1,5-α]pyrimidine scaffold and the piperazine moiety, both of which are well-documented for their role in modulating various biological pathways. The structural design of this compound suggests potential applications in the development of therapeutic agents targeting neurological and cardiovascular disorders.

The pyrazolo[1,5-α]pyrimidine core is a heterocyclic system that has garnered considerable attention due to its structural versatility and biological activity. This scaffold is commonly found in a variety of bioactive molecules, including kinase inhibitors and antiviral agents. The presence of the 2,5-dimethyl and 3-phenyl substituents further enhances the complexity and specificity of the compound, potentially influencing its binding affinity and selectivity. The 7-position of the pyrazolo[1,5-α]pyrimidine ring is particularly noteworthy, as it serves as a key site for functionalization and interaction with biological targets.

The piperazine moiety at the 4-position of the molecule introduces another layer of pharmacological potential. Piperazine derivatives are widely recognized for their role as serotonin receptor antagonists, antihistamines, and antipsychotics. The incorporation of a 2-methylphenyl group at the terminal position of the piperazine ring may further modulate the pharmacokinetic properties of the compound, including its solubility and metabolic stability. This dual pharmacophoric design makes 1-{2,5-dimethyl-3-phenylpyrazolo[1,5-α]pyrimidin-7-yl}-4-(2-methylphenyl)piperazine a promising candidate for further investigation in drug discovery.

In recent years, there has been a surge in research focused on developing small molecule inhibitors for kinases and other enzymes involved in cancer progression. The pyrazolo[1,5-α]pyrimidine scaffold has been extensively studied for its ability to inhibit various kinases by competing with ATP for binding sites. The structural features of this compound, particularly the orientation and spatial arrangement of its substituents, may contribute to its potential as a kinase inhibitor. Specifically, the phenyl ring at the 3-position could interact with key residues in the ATP-binding pocket of kinases, thereby modulating their activity.

The therapeutic potential of 1-{2,5-dimethyl-3-phenylpyrazolo[1,5-α]pyrimidin-7-yl}-4-(2-methylphenyl)piperazine extends beyond oncology. Emerging evidence suggests that this compound may also exhibit neuroprotective properties. The piperazine moiety has been shown to interact with serotonin receptors, which play a crucial role in regulating mood and cognition. By modulating serotonin receptor activity, this compound could potentially alleviate symptoms associated with neurological disorders such as depression and anxiety. Additionally, the pyrazolo[1,5-α]pyrimidine core may have antioxidant properties, further contributing to its neuroprotective effects.

The synthesis of 1-{2,5-dimethyl-3-phenylpyrazolo[1,5-α]pyrimidin-7-yl}-4-(2-methylphenyl)piperazine involves a multi-step process that requires careful consideration of reaction conditions and reagent selection. The construction of the pyrazolo[1,5-α]pyrimidine core typically involves cyclization reactions between hydrazine derivatives and β-diketones or α-haloketones. Subsequent functionalization at the 7-position with appropriate substituents can be achieved through nucleophilic substitution or metal-catalyzed cross-coupling reactions. The introduction of the piperazine moiety at the 4-position is often accomplished through nucleophilic aromatic substitution or reductive amination.

The pharmacokinetic profile of 1-{2,5-dimethyl-3-phenylpyrazolo[1,5-α]pyrimidin-7-yl}-4-(2-methylphenyl)piperazine is an essential consideration in its development as a therapeutic agent. Factors such as solubility, bioavailability, metabolic stability, and excretion pathways must be carefully evaluated to ensure optimal efficacy and safety. Computational modeling techniques have been increasingly employed to predict these properties before conducting expensive experimental studies. Molecular docking simulations can provide insights into how this compound interacts with target proteins at an atomic level, while pharmacokinetic modeling can estimate its behavior within biological systems.

In conclusion, 1-{2,5-dimethyl-3-phenylpyrazolo[1,5-α]pyrimidin-7-